Cas no 384833-08-3 (18:1-06:0 NBD PS)

• Product Name: 18:1-06:0 NBD PS
• CAS No: 384833-08-3
• MF: C₃₆H₆₁N₆O₁₃P
• MW: 816.875711202621
• CID: 4763751
• Update Time: 2025-06-09

18:1-06:0 NBD PS Chemical and Physical Properties

Names and Identifiers

• 18:1-06:0 NBD PS

• Inchi： 1S/C36H58N5O13P.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-32(42)50-25-28(26-51-55(48,49)52-27-29(37)36(44)45)53-33(43)21-18-16-19-24-38-30-22-23-31(41(46)47)35-34(30)39-54-40-35;/h9-10,22-23,28-29,38H,2-8,11-21,24-27,37H2,1H3,(H,44,45)(H,48,49);1H3/b10-9-;/t28-,29+;/m1./s1
• InChI Key： ADXIHHGIRAHJOE-DFBQTFDNSA-N
• SMILES： N(C1=CC=C(N(=O)=O)C2=NON=C12)CCCCCC(=O)O[C@H](COC(=O)CCCCCCC/C=C\CCCCCCCC)COP(O)(=O)OC[C@H](N)C(=O)O.N

Experimental Properties

• Color/Form: 1 mg/mL (810194C-1mg)

18:1-06:0 NBD PS Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1-06:0 NBD PS

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 384833-08-3 and 18:1-06:0 NBD PS

The chemical compound 384833-08-3 and the fluorescently labeled phospholipid 18:1-06:0 NBD PS have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are pivotal in understanding cellular processes, membrane dynamics, and drug delivery mechanisms. This research brief synthesizes the latest findings related to these compounds, highlighting their applications, mechanisms, and potential therapeutic implications.

Recent studies have elucidated the role of 384833-08-3 as a potent modulator of enzymatic activity, particularly in pathways involving lipid metabolism and signal transduction. Its unique chemical structure allows for selective interaction with target proteins, making it a valuable tool for probing biochemical pathways. Concurrently, 18:1-06:0 NBD PS, a nitrobenzoxadiazole (NBD)-labeled phosphatidylserine analog, has been extensively used to study lipid trafficking and membrane asymmetry in live cells. Its fluorescent properties enable real-time visualization of lipid dynamics, providing insights into cellular homeostasis and disease mechanisms.

One groundbreaking study published in the Journal of Chemical Biology demonstrated the synergistic use of 384833-08-3 and 18:1-06:0 NBD PS in investigating the interplay between lipid metabolism and protein function. Researchers employed advanced imaging techniques, such as confocal microscopy and fluorescence resonance energy transfer (FRET), to monitor the spatial and temporal distribution of 18:1-06:0 NBD PS in response to 384833-08-3 treatment. The results revealed a previously unrecognized feedback loop between lipid composition and enzymatic activity, suggesting new avenues for therapeutic intervention in metabolic disorders.

Another key finding comes from a 2023 study in Pharmaceutical Research, which explored the application of 18:1-06:0 NBD PS in drug delivery systems. The study highlighted the molecule's ability to enhance the stability and targeting efficiency of liposomal formulations. When combined with 384833-08-3, these liposomes exhibited improved pharmacokinetic profiles and reduced off-target effects, underscoring their potential in precision medicine. The study also provided mechanistic insights into how 384833-08-3 modulates the interaction between liposomes and cellular membranes, a critical factor in optimizing drug delivery.

In summary, the latest research on 384833-08-3 and 18:1-06:0 NBD PS underscores their versatility and importance in chemical biology and pharmaceutical sciences. These compounds not only serve as powerful research tools but also hold promise for developing novel therapeutic strategies. Future studies should focus on translating these findings into clinical applications, particularly in areas such as metabolic diseases, cancer therapy, and neurodegenerative disorders. The continued exploration of their mechanisms and interactions will undoubtedly yield further breakthroughs in the field.